1-Benzhydrylazetidine-3-carboxylic acid
Cat. No. B015527
M. Wt: 267.32 g/mol
InChI Key: BRSCYENHLCPOAU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08288538B2
Procedure details
To a solution of 1-benzhydryl-3-cyanoazetidine (5.43 g) in methoxyethanol (54 ml) were added potassium hydroxide (6.48 g) and water (3.25 ml), followed by stirring at 100° C. for 4 hr. The reaction mixture was allowed to cool down to room temperature. The reaction mixture was poured into ice. After adjusting this to pH 5 with 1N hydrochloric acid, sodium chloride was added thereto. This was extracted with a mixed solvent of ethyl acetate and tetrahydrofuran. The organic layer was washed with brine, and dried over anhydrous sodium sulfate. The organic layer after drying was concentrated under reduced pressure to provide a crude product of the titled compound as pale yellow crystals. The crystals were suspended by addition of diethyl ether (15 ml). The crystals were collected by filtration and washed with diethyl ether. This was dried under aeration to provide the titled compound as pale yellow crystals (4.20 g, 71.7%).
Name
Identifiers
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REACTION_CXSMILES
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[CH:1]([N:14]1[CH2:17]C(C#N)[CH2:15]1)([C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[OH-].[K+].Cl.[Cl-].[Na+].C[O:26][CH:27]([OH:29])[CH3:28]>O>[CH:1]([N:14]1[CH2:17][CH:28]([C:27]([OH:29])=[O:26])[CH2:15]1)([C:8]1[CH:9]=[CH:10][CH:11]=[CH:12][CH:13]=1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:1.2,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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5.43 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)(C1=CC=CC=C1)N1CC(C1)C#N
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Name
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|
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Quantity
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6.48 g
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Type
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reactant
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Smiles
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[OH-].[K+]
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Name
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|
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Quantity
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54 mL
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Type
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reactant
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Smiles
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COC(C)O
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Name
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|
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Quantity
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3.25 mL
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Type
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solvent
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Smiles
|
O
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
|
reactant
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Smiles
|
Cl
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
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|
Type
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reactant
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Smiles
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[Cl-].[Na+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Stirring
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Type
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CUSTOM
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Details
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by stirring at 100° C. for 4 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool down to room temperature
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ADDITION
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Type
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ADDITION
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Details
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The reaction mixture was poured into ice
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ADDITION
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Type
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ADDITION
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Details
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was added
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EXTRACTION
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Type
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EXTRACTION
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Details
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This was extracted with a mixed solvent of ethyl acetate and tetrahydrofuran
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WASH
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Type
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WASH
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Details
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The organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous sodium sulfate
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CUSTOM
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Type
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CUSTOM
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|
Details
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The organic layer after drying
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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was concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)(C1=CC=CC=C1)N1CC(C1)C(=O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
